4-ethoxy-N-[2-(1-piperidinyl)ethyl]benzamide

• IUPAC Name: 4-ethoxy-N-(2-piperidin-1-ylethyl)benzamide
• InChI: InChI=1S/C16H24N2O2/c1-2-20-15-8-6-14(7-9-15)16(19)17-10-13-18-11-4-3-5-12-18/h6-9H,2-5,10-13H2,1H3,(H,17,19)
• InChI Key: JLSKULZTSJXHTL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCCN2CCCCC2
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

4-ethoxy-N-[2-(1-piperidinyl)ethyl]benzamide, also known as EPEB, is a chemical compound that has gained attention in scientific research for its potential therapeutic applications. EPEB is a selective agonist of the metabotropic glutamate receptor subtype 5 (mGluR5), which is involved in various physiological and pathological processes in the central nervous system.

Mechanism of Action

4-ethoxy-N-[2-(1-piperidinyl)ethyl]benzamide acts as a selective agonist of mGluR5, which is a G protein-coupled receptor that modulates the activity of ion channels and intracellular signaling pathways. Activation of mGluR5 by this compound leads to the activation of the protein kinase C (PKC) and extracellular signal-regulated kinase (ERK) signaling pathways, which are involved in various cellular processes such as gene expression, synaptic plasticity, and cell survival.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in animal models. It has been found to modulate the release of neurotransmitters such as dopamine, glutamate, and GABA, which are involved in various neurological and psychiatric disorders. This compound has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-ethoxy-N-[2-(1-piperidinyl)ethyl]benzamide in lab experiments is its high selectivity for mGluR5, which allows for the specific manipulation of this receptor without affecting other receptors. Moreover, this compound has good pharmacokinetic properties, which allow for its easy administration and distribution in animal models. However, one of the limitations of using this compound is its potential toxicity at high doses, which requires careful monitoring and dose optimization in lab experiments.

Future Directions

There are several future directions for research on 4-ethoxy-N-[2-(1-piperidinyl)ethyl]benzamide. One direction is to investigate its potential therapeutic applications in human neurological and psychiatric disorders. Another direction is to study its effects on other signaling pathways and cellular processes that are involved in neurological and psychiatric disorders. Moreover, further research is needed to optimize the dose and administration of this compound in animal models to minimize potential toxicity. Finally, the development of more selective and potent mGluR5 agonists based on the structure of this compound may lead to the discovery of new therapeutic agents for neurological and psychiatric disorders.
Conclusion
In conclusion, this compound is a chemical compound that has gained attention in scientific research for its potential therapeutic applications in various neurological and psychiatric disorders. It acts as a selective agonist of mGluR5 and modulates various cellular processes and signaling pathways. This compound has several advantages and limitations for lab experiments, and there are several future directions for research on this compound. Further studies on this compound may lead to the development of new therapeutic agents for neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 4-ethoxy-N-[2-(1-piperidinyl)ethyl]benzamide involves several steps, starting from commercially available starting materials. The first step is the protection of the amine group of piperidine with a Boc (tert-butyloxycarbonyl) group. The second step involves the reaction of the protected piperidine with 4-ethoxybenzoyl chloride to form the intermediate product. The final step involves the deprotection of the Boc group to obtain this compound as a white solid with high purity and yield.

Scientific Research Applications

4-ethoxy-N-[2-(1-piperidinyl)ethyl]benzamide has been studied extensively in scientific research for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have neuroprotective effects in animal models of Parkinson's disease, Alzheimer's disease, and traumatic brain injury. This compound has also been shown to improve cognitive function and memory in animal models of schizophrenia and depression. Moreover, this compound has been found to reduce drug-seeking behavior in animal models of addiction.